Cas no 108791-66-8 (1,4-bis(4-nitrophenyl)butane-1,4-dione)

• Product Name: 1,4-bis(4-nitrophenyl)butane-1,4-dione
• CAS No: 108791-66-8
• MF: C₁₆H₁₂N₂O₆
• MW: 328.276284217834
• CID: 1186368
• PubChem ID: 13762891
• Update Time: 2025-11-02

1,4-bis(4-nitrophenyl)butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(4-nitrophenyl)butane-1,4-dione
• 1,4-BUTANEDIONE,1,4-BIS(4-NITROPHENYL)-
• 1,4-bis(4-nitrophenyl)-1,4-butanedione
• DTXSID00548755
• SCHEMBL240086
• E77134
• BS-51897
• 108791-66-8
• ZTOYTFFEUUYRNR-UHFFFAOYSA-N
• AC-28941
• CS-0161841
• 1,4-Butanedione, 1,4-bis(4-nitrophenyl)-
• DB-102965

• MDL： MFCD20482624
• Inchi： 1S/C16H12N2O6/c19-15(11-1-5-13(6-2-11)17(21)22)9-10-16(20)12-3-7-14(8-4-12)18(23)24/h1-8H,9-10H2
• InChI Key： ZTOYTFFEUUYRNR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])CCC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 328.06956
• Monoisotopic Mass: 328.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-200 ºC (ethanol )
• Solubility: Insuluble (5.9E-3 g/L) (25 ºC),
• PSA: 120.42

1,4-bis(4-nitrophenyl)butane-1,4-dione Security Information

• Storage Condition：(BD764456)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,4-bis(4-nitrophenyl)butane-1,4-dione

Comprehensive Overview of 1,4-bis(4-nitrophenyl)butane-1,4-dione (CAS No. 108791-66-8)

1,4-bis(4-nitrophenyl)butane-1,4-dione, with the CAS number 108791-66-8, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, often referred to as a dinitrophenyl diketone derivative, is characterized by its unique molecular structure, which includes two nitro groups attached to phenyl rings linked by a butane-1,4-dione backbone. Its distinct properties make it a valuable intermediate in various chemical syntheses and material science applications.

The chemical structure of 1,4-bis(4-nitrophenyl)butane-1,4-dione features a central diketone moiety flanked by two 4-nitrophenyl groups. This arrangement imparts specific electronic and steric properties, which are crucial for its reactivity and applications. The presence of nitro groups enhances the compound's ability to participate in redox reactions and act as an electron acceptor, making it useful in photochemical and electrochemical studies. Researchers often explore its potential in designing organic electronic materials due to its conjugated system and electron-withdrawing characteristics.

One of the most notable applications of 1,4-bis(4-nitrophenyl)butane-1,4-dione is in the field of advanced materials. Its ability to form stable complexes with metals and other organic molecules has led to its use in developing molecular sensors and catalysts. For instance, its nitro groups can be reduced to amines, enabling the synthesis of more complex structures like polymeric networks or ligands for coordination chemistry. This versatility has made it a subject of interest in nanotechnology and supramolecular chemistry.

In recent years, the demand for 1,4-bis(4-nitrophenyl)butane-1,4-dione has increased due to its potential in sustainable chemistry and green synthesis. As industries shift toward environmentally friendly processes, this compound's role as a precursor for biodegradable materials and non-toxic catalysts has gained prominence. Researchers are investigating its use in renewable energy applications, such as organic photovoltaics and energy storage systems, where its electron-accepting properties can improve device efficiency.

The synthesis of 1,4-bis(4-nitrophenyl)butane-1,4-dione typically involves the condensation of 4-nitrobenzaldehyde with a diketone precursor under controlled conditions. Optimizing this process to achieve high yields and purity is a key focus for chemists, as impurities can affect its performance in downstream applications. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to enhance the efficiency and scalability of its production.

From a commercial perspective, 1,4-bis(4-nitrophenyl)butane-1,4-dione is available through specialized chemical suppliers, often in research-grade quantities. Its pricing and availability can vary depending on market demand and the complexity of its synthesis. Companies involved in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to academic institutions and industrial R&D departments.

Safety and handling of 1,4-bis(4-nitrophenyl)butane-1,4-dione require standard laboratory precautions. While it is not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during its use. Storage conditions typically involve keeping the compound in a cool, dry place away from direct sunlight to prevent degradation. Researchers are advised to consult its Material Safety Data Sheet (MSDS) for detailed handling guidelines.

Looking ahead, the future of 1,4-bis(4-nitrophenyl)butane-1,4-dione appears promising, with ongoing studies exploring its applications in emerging technologies. Its integration into smart materials and bio-inspired systems could unlock new possibilities in fields like medicine, electronics, and environmental science. As synthetic methodologies advance, the compound's accessibility and utility are expected to expand, solidifying its role in modern chemistry.

In summary, 1,4-bis(4-nitrophenyl)butane-1,4-dione (CAS No. 108791-66-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features and functional groups enable a wide range of applications, from materials science to sustainable chemistry. As research continues to uncover its capabilities, this compound is poised to remain a valuable asset in both academic and industrial settings.